Cas no 1806539-76-3 (1-Bromo-1-(3-(bromomethyl)-4-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(bromomethyl)-4-hydroxyphenyl)propan-2-one
• CAS No: 1806539-76-3
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4978081
• Update Time: 2025-10-28

1-Bromo-1-(3-(bromomethyl)-4-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(bromomethyl)-4-hydroxyphenyl)propan-2-one

• Inchi： 1S/C10H10Br2O2/c1-6(13)10(12)7-2-3-9(14)8(4-7)5-11/h2-4,10,14H,5H2,1H3
• InChI Key： FCXKXZHQXMNMPQ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(CBr)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(3-(bromomethyl)-4-hydroxyphenyl)propan-2-one

1-Bromo-1-(3-(bromomethyl)-4-hydroxyphenyl)propan-2-one

The compound 1-Bromo-1-(3-(bromomethyl)-4-hydroxyphenyl)propan-2-one (CAS No. 1806539-76-3) is a complex organic molecule with a unique structure that combines bromine, hydroxyl, and ketone functional groups. This compound has garnered attention in the field of organic chemistry due to its potential applications in drug discovery, material science, and as an intermediate in synthetic processes. Recent studies have highlighted its role in the development of bioactive molecules and its ability to participate in various chemical transformations.

The molecular structure of 1-Bromo-1-(3-(bromomethyl)-4-hydroxyphenyl)propan-2-one consists of a phenyl ring substituted with a hydroxyl group at the 4-position and a bromomethyl group at the 3-position. The propanone moiety is attached to the phenyl ring via a carbon atom that also bears a bromine substituent. This arrangement creates a molecule with significant steric hindrance and electronic complexity, making it an interesting subject for both theoretical and experimental studies.

Recent research has focused on the synthesis and characterization of this compound. For instance, studies have explored its preparation through multi-step synthesis involving bromination, oxidation, and condensation reactions. The compound's stability under various conditions has also been investigated, revealing its susceptibility to nucleophilic attack due to the presence of electrophilic bromine atoms. These findings are crucial for understanding its behavior in different chemical environments.

In terms of applications, 1-Bromo-1-(3-(bromomethyl)-4-hydroxyphenyl)propan-2-one has shown promise as a precursor for the synthesis of biologically active compounds. Its ability to undergo nucleophilic substitution reactions makes it a valuable intermediate in the construction of complex molecular frameworks. For example, recent studies have demonstrated its use in the synthesis of heterocyclic compounds, which are of interest in pharmaceutical research due to their potential as enzyme inhibitors or receptor modulators.

The compound's electronic properties also make it a candidate for use in materials science. Its conjugated system and substituent effects could potentially influence its optical and electronic characteristics, making it suitable for applications in organic electronics or optoelectronic devices. However, further research is needed to fully explore these possibilities.

From an environmental perspective, understanding the fate and toxicity of 1-Bromo-1-(3-(bromomethyl)-4-hydroxyphenyl)propan-2-one is essential for its safe handling and disposal. Recent toxicological studies have assessed its acute and chronic toxicity profiles, providing insights into its potential risks to human health and ecosystems. These studies emphasize the importance of adhering to safety protocols when working with this compound.

In conclusion, 1-Bromo-1-(3-(bromomethyl)-4-hydroxyphenyl)propan-2-one (CAS No. 1806539-76-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an important tool in organic synthesis, while ongoing research continues to uncover new insights into its properties and potential uses.